Cas no 13597-10-9 (Benzene,1,1'-[2-butyne-1,4-diylbis(oxy)]bis-)

Benzene,1,1'-[2-butyne-1,4-diylbis(oxy)]bis- structure
13597-10-9 structure
Product Name:Benzene,1,1'-[2-butyne-1,4-diylbis(oxy)]bis-
CAS No:13597-10-9
MF:C16H14O2
MW:238.281164646149
CID:230372
PubChem ID:312021
Update Time:2025-04-19

Benzene,1,1'-[2-butyne-1,4-diylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,1'-[2-butyne-1,4-diylbis(oxy)]bis-
    • 4-phenoxybut-2-ynoxybenzene
    • 1,4-diphenoxy-2-butyne
    • 1,4-Diphenoxy-but-2-in
    • 1,4-diphenoxy-but-2-yne
    • 1,4-Diphenoxy-butin-(2)
    • AC1L7KF7
    • Butindioldiphenylether
    • NSC220068
    • SureCN9808291
    • 13597-10-9
    • DTXSID00309949
    • NSC-220068
    • SCHEMBL9808291
    • 1,1'-[But-2-yne-1,4-diylbis(oxy)]dibenzene
    • Inchi: 1S/C16H14O2/c1-3-9-15(10-4-1)17-13-7-8-14-18-16-11-5-2-6-12-16/h1-6,9-12H,13-14H2
    • InChI Key: YQQOJASIGDMKKD-UHFFFAOYSA-N
    • SMILES: O(CC#CCOC1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 238.09942
  • Monoisotopic Mass: 238.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
  • LogP: 3.14780

Benzene,1,1'-[2-butyne-1,4-diylbis(oxy)]bis- Related Literature

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